2-Iodo-5-nitrobenzoyl chloride

• Molecular Formula: C7H3ClINO3
• Molecular Weight: 311.46 g/mol
• IUPAC Name: 2-iodo-5-nitrobenzoyl chloride
• InChI: InChI=1S/C7H3ClINO3/c8-7(11)5-3-4(10(12)13)1-2-6(5)9/h1-3H
• InChI Key: PDRGDMZJWIYYQQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])C(=O)Cl)I

Description

2-Iodo-5-nitrobenzoyl chloride is a useful research compound. Its molecular formula is C7H3ClINO3 and its molecular weight is 311.46 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

29.30 g (100 mmol) of 2-iodo-5-nitrobenzoic acid are suspended in a mixture of 200 ml of DCM and 1 ml of DMF as solvent. 19.04 g (150 mmol, 1.5 equivalents) of oxalyl chloride are slowly added dropwise at room temperature. The mixture is then stirred at room temperature for two hours and at 30° C. for 30 min. This is followed by evaporation in a rotary evaporator, and the resulting crude product is employed in the following stage.